Cas no 850848-21-4 (2H-1-BENZOPYRAN-2-CARBONITRILE, 3,4-DIHYDRO-, (2R)-)
2H-1-BENZOPYRAN-2-CARBONITRILE, 3,4-DIHYDRO-, (2R)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-BENZOPYRAN-2-CARBONITRILE, 3,4-DIHYDRO-, (2R)-
- (R)-Chroman-2-carbonitrile
- SCHEMBL5695479
- 850848-21-4
-
- Inchi: 1S/C10H9NO/c11-7-9-6-5-8-3-1-2-4-10(8)12-9/h1-4,9H,5-6H2/t9-/m1/s1
- InChI Key: PSODBWOLLYALSQ-SECBINFHSA-N
- SMILES: O1C2C=CC=CC=2CC[C@@H]1C#N
Computed Properties
- Exact Mass: 159.068413911g/mol
- Monoisotopic Mass: 159.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 33Ų
2H-1-BENZOPYRAN-2-CARBONITRILE, 3,4-DIHYDRO-, (2R)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449042906-1g |
(R)-Chroman-2-carbonitrile |
850848-21-4 | 95% | 1g |
$674.24 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2128469-1g |
(R)-Chromane-2-carbonitrile |
850848-21-4 | 97% | 1g |
¥6615.00 | 2024-07-28 |
2H-1-BENZOPYRAN-2-CARBONITRILE, 3,4-DIHYDRO-, (2R)- Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2H-1-BENZOPYRAN-2-CARBONITRILE, 3,4-DIHYDRO-, (2R)-
Professional Introduction to 2H-1-Benzopyran-2-Carbonitrile, 3,4-Dihydro-, (2R)- (CAS No. 850848-21-4)
The compound 2H-1-Benzopyran-2-Carbonitrile, 3,4-Dihydro-, (2R)-, identified by its CAS number 850848-21-4, represents a structurally intriguing molecule with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound belongs to the benzopyran class, characterized by a fused benzene and pyran ring system, which is a common motif in natural products and pharmacologically active agents. The presence of a cyano group at the 2-position and the (2R) configuration at the chiral center introduces unique electronic and steric properties, making it a valuable scaffold for medicinal chemistry applications.
Recent advancements in drug discovery have highlighted the importance of benzopyran derivatives due to their demonstrated biological activity across various therapeutic areas. The 3,4-dihydro- prefix indicates a partially hydrogenated form of the benzopyran core, which can modulate electronic distribution and influence interactions with biological targets. The (2R)-configuration is particularly noteworthy, as chirality plays a critical role in the efficacy and selectivity of many therapeutic compounds. This specific stereochemistry has been increasingly explored in recent years, with studies demonstrating its impact on metabolic stability and binding affinity.
In the context of modern pharmaceutical research, 2H-1-Benzopyran-2-Carbonitrile, 3,4-Dihydro-, (2R)- has garnered attention for its utility as a building block in synthesizing novel bioactive molecules. The cyano group serves as a versatile handle for further functionalization via nucleophilic addition or transition-metal-catalyzed reactions, enabling the construction of more complex scaffolds. For instance, recent publications have described its use in generating derivatives with anti-inflammatory or anticancer properties by incorporating additional pharmacophores at strategic positions within the benzopyran framework.
One particularly compelling application of this compound lies in its potential as a precursor to kinase inhibitors. Benzopyran derivatives have been shown to interact with protein kinases through their aromatic systems and substituents, making them promising candidates for modulating signaling pathways implicated in diseases such as cancer and neurodegeneration. The (2R)-configuration, in particular, has been associated with enhanced binding affinity in certain kinase targets due to optimized steric interactions with the active site pocket. This has spurred interest among medicinal chemists seeking to develop next-generation inhibitors with improved pharmacokinetic profiles.
The synthesis of 2H-1-Benzopyran-2-Carbonitrile, 3,4-Dihydro-, (2R)- presents an intriguing challenge that has been addressed through various methodologies. One notable approach involves the asymmetric hydrogenation of appropriately substituted benzopyrans followed by cyanation at the 2-position. Recent reports have demonstrated high enantioselectivity using chiral ligands and catalysts, ensuring the preservation of the desired (2R)-configuration. This methodological progress underscores the growing capability to access complex stereocenters with high fidelity, which is essential for developing enantiomerically pure drugs.
The biological evaluation of derivatives derived from CAS No. 850848-21-4 has revealed promising activities in preclinical models. For example, certain analogs have exhibited inhibitory effects against enzymes involved in pain signaling pathways, suggesting potential utility in developing analgesic agents. Additionally, modifications at the 3-position of the benzopyran ring have led to compounds with notable antiviral properties, highlighting the broad spectrum of biological functions that can be modulated by this scaffold. These findings align with broader trends in drug discovery where natural product-inspired heterocycles continue to provide fertile ground for innovation.
From a computational chemistry perspective, virtual screening approaches have been employed to identify novel derivatives of this compound that may exhibit enhanced potency or selectivity. Molecular docking studies have indicated favorable interactions between benzopyran-based molecules and target proteins, providing insights into structure-activity relationships that can guide synthetic efforts. Such computational strategies are becoming increasingly integral to drug development pipelines, enabling rapid hypothesis testing before experimental validation.
The future prospects for 2H-1-Benzopyran-2-Carbonitrile, 3,4-Dihydro-, (2R)- are promising, given its versatility as a pharmacophore and synthetic intermediate. Ongoing research aims to expand its utility by exploring novel functionalization strategies and investigating its behavior in complex biological systems. As our understanding of molecular recognition continues to evolve, compounds like this are likely to play an increasingly important role in addressing unmet medical needs through innovative chemical design.
850848-21-4 (2H-1-BENZOPYRAN-2-CARBONITRILE, 3,4-DIHYDRO-, (2R)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)